Cas no 63069-53-4 (benzamide, 2-amino-3-cyano- (9ci))

• Product Name: benzamide, 2-amino-3-cyano- (9ci)
• CAS No: 63069-53-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 958652
• PubChem ID: 17965664
• Update Time: 2025-04-19

benzamide, 2-amino-3-cyano- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzamide, 2-amino-3-cyano- (9ci)
• 2-amino-3-cyanobenzamide
• SCHEMBL959392
• 63069-53-4
• DTXSID40591806
• BENZAMIDE, 2-AMINO-3-CYANO-
• DB-325755

• Inchi： 1S/C8H7N3O/c9-4-5-2-1-3-6(7(5)10)8(11)12/h1-3H,10H2,(H2,11,12)
• InChI Key： QNYHKGMUAPYCGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1N)N

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.9Ų